Cas no 1092970-51-8 (4-Methoxyphenylacetone-D5)

4-Methoxyphenylacetone-D5 Properties

Names and Identifiers

• 4’-Methoxyacetophenone-d5
• 1,1,1,3,3-pentadeuterio-3-(4-methoxyphenyl)propan-2-one
• 4’-Methoxyacetopheno
• 4'-Methoxyacetophenone-d5
• 4`-Methoxyacetophenone-d5
• 4-Acetylanisole-d5
• +Expand

Computed Properties

• Exact Mass: 169.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 169.115113351g/mol
• Heavy Atom Count: 12
• Complexity: 146
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 1.82670
• PSA: 26.30000
• Solubility: Chloroform (Slightly), Methanol (Slightly)